TETRABROMOPHENOLPHTHALEIN ETHYL ESTER
TETRABROMOPHENOLPHTHALEIN ETHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
1176-74-5
VCID:
VC0073270
InChI:
InChI=1S/C22H14Br4O4/c1-2-30-22(29)14-6-4-3-5-13(14)19(11-7-15(23)20(27)16(24)8-11)12-9-17(25)21(28)18(26)10-12/h3-10,27H,2H2,1H3
SMILES:
CCOC(=O)C1=CC=CC=C1C(=C2C=C(C(=O)C(=C2)Br)Br)C3=CC(=C(C(=C3)Br)O)Br
Molecular Formula:
C22H14Br4O4
Molecular Weight:
662 g/mol
TETRABROMOPHENOLPHTHALEIN ETHYL ESTER
CAS No.: 1176-74-5
Main Products
VCID: VC0073270
Molecular Formula: C22H14Br4O4
Molecular Weight: 662 g/mol
| CAS No. | 1176-74-5 |
|---|---|
| Product Name | TETRABROMOPHENOLPHTHALEIN ETHYL ESTER |
| Molecular Formula | C22H14Br4O4 |
| Molecular Weight | 662 g/mol |
| IUPAC Name | ethyl 2-[(3,5-dibromo-4-hydroxyphenyl)-(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoate |
| Standard InChI | InChI=1S/C22H14Br4O4/c1-2-30-22(29)14-6-4-3-5-13(14)19(11-7-15(23)20(27)16(24)8-11)12-9-17(25)21(28)18(26)10-12/h3-10,27H,2H2,1H3 |
| Standard InChIKey | SQFXATUXPUCFFO-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=CC=C1C(=C2C=C(C(=O)C(=C2)Br)Br)C3=CC(=C(C(=C3)Br)O)Br |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1C(=C2C=C(C(=O)C(=C2)Br)Br)C3=CC(=C(C(=C3)Br)O)Br |
| Colorform | Yellow crystals from benzene |
| Melting Point | 210 °C |
| Related CAS | 62637-91-6 (potassium salt) |
| Solubility | In water, 3.6X10-3 mg/L at 25 °C (est) |
| Synonyms | TBPPE tetrabromophenolphthalein ethyl ester tetrabromophenolphthalein ethyl ester, potassium salt |
| Vapor Pressure | 1.2X10-14 mm Hg at 25 °C (est) |
| PubChem Compound | 92873 |
| Last Modified | Nov 11 2021 |
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